Cas no 105337-81-3 (Benzoic acid, 3-(3-methylbutyl)-)

• Product Name: Benzoic acid, 3-(3-methylbutyl)-
• CAS No: 105337-81-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD20641517
• CID: 1151959
• PubChem ID: 21063832
• Update Time: 2025-04-20

Benzoic acid, 3-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-methylbutyl)-
• 3-(3-Methylbutyl)-benzoic acid
• A1-11258
• 105337-81-3
• SCHEMBL848969
• 3-Isopentyl-benzoic acid
• 3-(3-Methyl-butyl)-benzoic acid
• KNXKKISEFAKGGS-UHFFFAOYSA-N
• 3-(3-methylbutyl)benzoic acid

• MDL： MFCD20641517
• Inchi： 1S/C12H16O2/c1-9(2)6-7-10-4-3-5-11(8-10)12(13)14/h3-5,8-9H,6-7H2,1-2H3,(H,13,14)
• InChI Key： KNXKKISEFAKGGS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CCC(C)C)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3